[4-(6-Fluoro-1,3-benzothiazol-2-yl)morpholin-2-yl]-piperidin-1-ylmethanone

• IUPAC Name: [4-(6-fluoro-1,3-benzothiazol-2-yl)morpholin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C17H20FN3O2S/c18-12-4-5-13-15(10-12)24-17(19-13)21-8-9-23-14(11-21)16(22)20-6-2-1-3-7-20/h4-5,10,14H,1-3,6-9,11H2
• InChI Key: WOXSYWNHBAHHSY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CN(CCO2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C17H20FN3O2S
• Molecular Weight: 349.4 g/mol

Description

[4-(6-Fluoro-1,3-benzothiazol-2-yl)morpholin-2-yl]-piperidin-1-ylmethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound is commonly referred to as FLAP inhibitor, and it has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

FLAP inhibitor has been extensively studied for its potential applications in drug discovery and development. It has been found to inhibit the activity of 5-lipoxygenase-activating protein (FLAP), which is an enzyme that plays a crucial role in the biosynthesis of leukotrienes. Leukotrienes are inflammatory mediators that are involved in various pathological conditions, including asthma, allergic rhinitis, and psoriasis. By inhibiting FLAP, FLAP inhibitor can potentially be used to treat these conditions.

Mechanism of Action

FLAP inhibitor works by binding to the active site of FLAP and preventing it from interacting with arachidonic acid. Arachidonic acid is a substrate for FLAP, and its interaction with FLAP leads to the biosynthesis of leukotrienes. By inhibiting this interaction, FLAP inhibitor can reduce the production of leukotrienes and thereby alleviate inflammation.
Biochemical and Physiological Effects:
FLAP inhibitor has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the production of leukotrienes in various cell types, including human monocytes, eosinophils, and neutrophils. It has also been found to reduce the recruitment of inflammatory cells to the site of inflammation and to reduce the production of pro-inflammatory cytokines. In animal models, FLAP inhibitor has been found to reduce airway hyperresponsiveness, eosinophilic inflammation, and mucus production.

Advantages and Limitations for Lab Experiments

FLAP inhibitor has several advantages for lab experiments. It is a potent and selective inhibitor of FLAP, and it has been extensively studied in vitro and in vivo. It is also relatively easy to synthesize and purify. However, FLAP inhibitor also has some limitations. It has poor solubility in aqueous solutions, which can make it difficult to administer in animal models. It also has a short half-life in vivo, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of FLAP inhibitor. One direction is to optimize its pharmacokinetic properties, such as its solubility and half-life, to improve its effectiveness as a therapeutic agent. Another direction is to investigate its potential applications in other inflammatory conditions, such as inflammatory bowel disease and rheumatoid arthritis. Additionally, the development of new FLAP inhibitors with improved potency and selectivity could lead to the discovery of new therapeutic agents for the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of FLAP inhibitor involves the reaction of 6-fluoro-1,3-benzothiazol-2-amine with morpholine and piperidine in the presence of methanesulfonyl chloride. The reaction is carried out in a solvent mixture of dichloromethane and tetrahydrofuran, and the product is purified by column chromatography. The yield of the product is typically around 50%.